Cas no 2229127-39-1 (tert-butyl 3-methyl-4-(piperidin-4-yl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-methyl-4-(piperidin-4-yl)methylpiperidine-1-carboxylate
• CAS No: 2229127-39-1
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• CID: 5914011
• PubChem ID: 165681876
• Update Time: 2025-10-28

tert-butyl 3-methyl-4-(piperidin-4-yl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-methyl-4-(piperidin-4-yl)methylpiperidine-1-carboxylate
• tert-butyl 3-methyl-4-[(piperidin-4-yl)methyl]piperidine-1-carboxylate
• EN300-1903913
• 2229127-39-1

• Inchi： 1S/C17H32N2O2/c1-13-12-19(16(20)21-17(2,3)4)10-7-15(13)11-14-5-8-18-9-6-14/h13-15,18H,5-12H2,1-4H3
• InChI Key： BUKMHOXRDZRCIA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC2CCNCC2)C(C)C1)=O

Computed Properties

• Exact Mass: 296.246378268g/mol
• Monoisotopic Mass: 296.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-methyl-4-(piperidin-4-yl)methylpiperidine-1-carboxylate

Introduction to tert-butyl 3-methyl-4-(piperidin-4-yl)methylpiperidine-1-carboxylate (CAS No. 2229127-39-1)

Tert-butyl 3-methyl-4-(piperidin-4-yl)methylpiperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2229127-39-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class, a heterocyclic structure known for its broad utility in drug design due to its ability to modulate biological targets effectively. The presence of multiple functional groups, including a tert-butyl moiety, a methyl group, and a piperidin-4-yl substituent, contributes to its unique chemical properties and potential applications in synthetic chemistry and drug development.

The structural configuration of tert-butyl 3-methyl-4-(piperidin-4-yl)methylpiperidine-1-carboxylate is meticulously designed to enhance its pharmacological profile. The tert-butyl group provides steric hindrance, which can influence binding affinity and selectivity when interacting with biological targets. Meanwhile, the methyl group and the piperidin-4-yl moiety contribute to the compound's solubility and metabolic stability, critical factors in drug formulation. These features make it a valuable intermediate in the synthesis of more complex molecules with therapeutic potential.

In recent years, there has been growing interest in piperidine derivatives due to their role as key scaffolds in the development of small-molecule drugs. Research has demonstrated that piperidine-based compounds can exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in tert-butyl 3-methyl-4-(piperidin-4-yl)methylpiperidine-1-carboxylate may confer unique interactions with biological pathways, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the synthesis of novel therapeutics. The combination of the tert-butyl, methyl, and piperidin-4-yl groups creates a versatile framework that can be modified to target specific disease mechanisms. For instance, modifications at the carboxylate position could enable conjugation with other bioactive molecules, leading to the development of prodrugs or targeted delivery systems. Such innovations are crucial in advancing personalized medicine approaches.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug discovery. Tert-butyl 3-methyl-4-(piperidin-4-yl)methylpiperidine-1-carboxylate exemplifies how careful molecular design can yield compounds with distinct properties suitable for various therapeutic applications. Its potential as a building block for more complex molecules underscores its significance in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of how structural features influence biological activity. Molecular modeling studies have shown that the spatial arrangement of atoms in tert-butyl 3-methyl-4-(piperidin-4-yl)methylpiperidine-1-carboxylate can optimize interactions with enzymes and receptors, potentially leading to improved drug efficacy. These insights are invaluable for guiding synthetic modifications aimed at maximizing pharmacological potency.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that researchers can explore its full potential without compromising on quality. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have played a pivotal role in constructing the desired framework efficiently.

In conclusion, tert-butyl 3-methyl-4-(piperidin-4-yl)methylpiperidine-1-carboxylate (CAS No. 2229127-39-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a cornerstone in the development of next-generation therapeutics. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an integral role in shaping the future of drug discovery and development.